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Compound of Interest

Compound Name: Docusate aluminum

Cat. No.: B15177027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of docusate aluminum. Due to the limited availability of specific experimental data

for docusate aluminum, this guide leverages data from the well-characterized docusate

sodium salt to describe the properties of the active docusate anion. Inferences on the

properties of docusate aluminum are made based on the general characteristics of aluminum

salts.

Chemical Identity and Structure
Docusate aluminum is the aluminum salt of docusate, also known as dioctyl sulfosuccinate.

The docusate anion is the active moiety responsible for the therapeutic effect.

IUPAC Name: aluminum 1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate

CAS Number: 15968-85-1[1][2]

Chemical Formula: C₆₀H₁₁₁AlO₂₁S₃

Molecular Weight: 1293.6 g/mol (Anhydrous)
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The structure of the docusate anion consists of a sulfosuccinic acid core esterified with two 2-

ethylhexyl alcohol molecules. This amphiphilic structure, with a polar sulfonate head and

nonpolar hydrocarbon tails, is central to its surfactant properties.

Physicochemical Properties
The following table summarizes the known and inferred physicochemical properties of

docusate aluminum. Data for docusate sodium is included for comparison and as a reference

for the properties of the docusate anion.
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Property Docusate Sodium
Docusate Aluminum
(Inferred/General)

Appearance
White to off-white, waxy

solid[2]

Likely a white to off-white

powder or solid. Aluminum

salts of organic acids are

typically solids at room

temperature.

Melting Point 173-179 °C[3]

Expected to be significantly

higher than docusate sodium

and may decompose before

melting. Aluminum salts

generally have higher melting

points than their corresponding

sodium salts due to the

trivalent nature and stronger

ionic bonding of the aluminum

cation.

Solubility

Water: 14 g/L at 25

°C[3]Ethanol:

1:30[3]Chloroform: 1:1[3]Ether:

1:1[3]Petroleum Ether:

Practically unlimited[3]

Water: Expected to be poorly

soluble. Aluminum salts of

long-chain fatty acids and

other organic acids are

generally insoluble or sparingly

soluble in water[4][5].Organic

Solvents: Likely to exhibit

some solubility in nonpolar

organic solvents due to the

long hydrocarbon chains of the

docusate anion[6][7].

pKa
Not applicable (salt of a strong

acid)

Not applicable (salt of a strong

acid). The sulfonate group is

the conjugate base of a strong

sulfonic acid.

Mechanism of Action: Surfactant Properties
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The primary mechanism of action of the docusate anion is its activity as an anionic surfactant.

In a pharmaceutical context, particularly as a laxative, it works by lowering the surface tension

at the oil-water interface in the intestines. This allows water and lipids to penetrate and soften

the stool, making it easier to pass.

Below is a diagram illustrating the general mechanism of action of the docusate anion as a

stool softener.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15177027?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/45582
https://www.medkoo.com/products/14673
https://en.wikipedia.org/wiki/Docusate
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Virtual_Textbook_of_OChem_(Reusch)_UNDER_CONSTRUCTION/22%3A_Biochemicals/22.1%3A_Lipids
https://www.canada.ca/en/environment-climate-change/services/canadian-environmental-protection-act-registry/publications/aluminum-salts-final-content/chapter-2-3.html
https://patents.google.com/patent/US2877248A/en
https://patents.google.com/patent/US2877248A/en
https://www.reddit.com/r/Mcat/comments/nbtl0o/solubility_of_fatty_acid_vs_fatty_acid_salt/
https://www.benchchem.com/product/b15177027#physicochemical-properties-of-docusate-aluminum
https://www.benchchem.com/product/b15177027#physicochemical-properties-of-docusate-aluminum
https://www.benchchem.com/product/b15177027#physicochemical-properties-of-docusate-aluminum
https://www.benchchem.com/product/b15177027#physicochemical-properties-of-docusate-aluminum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15177027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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